AC-YVAD-2,6-DIMETHYLBENZOYLOXYMETHYLKETONE
AC-YVAD-2,6-DIMETHYLBENZOYLOXYMETHYLKETONE
Brand Name:
Vulcanchem
CAS No.:
154674-81-4
VCID:
VC0134413
InChI:
InChI=1S/C33H42N4O10/c1-17(2)29(37-31(44)25(35-21(6)38)14-22-10-12-23(39)13-11-22)32(45)34-20(5)30(43)36-24(15-27(41)42)26(40)16-47-33(46)28-18(3)8-7-9-19(28)4/h7-13,17,20,24-25,29,39H,14-16H2,1-6H3,(H,34,45)(H,35,38)(H,36,43)(H,37,44)(H,41,42)/t20-,24-,25-,29-/m0/s1
SMILES:
CC1=C(C(=CC=C1)C)C(=O)OCC(=O)C(CC(=O)O)NC(=O)C(C)NC(=O)C(C(C)C)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C
Molecular Formula:
C33H42N4O10
Molecular Weight:
654.7 g/mol
AC-YVAD-2,6-DIMETHYLBENZOYLOXYMETHYLKETONE
CAS No.: 154674-81-4
Main Products
VCID: VC0134413
Molecular Formula: C33H42N4O10
Molecular Weight: 654.7 g/mol
| CAS No. | 154674-81-4 |
|---|---|
| Product Name | AC-YVAD-2,6-DIMETHYLBENZOYLOXYMETHYLKETONE |
| Molecular Formula | C33H42N4O10 |
| Molecular Weight | 654.7 g/mol |
| IUPAC Name | (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-5-(2,6-dimethylbenzoyl)oxy-4-oxopentanoic acid |
| Standard InChI | InChI=1S/C33H42N4O10/c1-17(2)29(37-31(44)25(35-21(6)38)14-22-10-12-23(39)13-11-22)32(45)34-20(5)30(43)36-24(15-27(41)42)26(40)16-47-33(46)28-18(3)8-7-9-19(28)4/h7-13,17,20,24-25,29,39H,14-16H2,1-6H3,(H,34,45)(H,35,38)(H,36,43)(H,37,44)(H,41,42)/t20-,24-,25-,29-/m0/s1 |
| Standard InChIKey | LOACDHZQOPEFKK-NFJAKAEBSA-N |
| Isomeric SMILES | CC1=C(C(=CC=C1)C)C(=O)OCC(=O)[C@H](CC(=O)O)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC2=CC=C(C=C2)O)NC(=O)C |
| SMILES | CC1=C(C(=CC=C1)C)C(=O)OCC(=O)C(CC(=O)O)NC(=O)C(C)NC(=O)C(C(C)C)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C |
| Canonical SMILES | CC1=C(C(=CC=C1)C)C(=O)OCC(=O)C(CC(=O)O)NC(=O)C(C)NC(=O)C(C(C)C)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C |
| Sequence | YVAD |
| PubChem Compound | 9852588 |
| Last Modified | Nov 11 2021 |
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